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Compound of Interest

Compound Name: 2,5-Difluoronitrobenzene

Cat. No.: B1216864

An In-depth Technical Guide to the Material Safety Data Sheet for 2,5-Difluoronitrobenzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes for
qualified professionals. It is not a substitute for an official Safety Data Sheet (SDS) provided by
the manufacturer. Always refer to the manufacturer's SDS before handling this chemical.

Chemical Identification and Properties

2,5-Difluoronitrobenzene is a fluorinated aromatic compound widely used as an intermediate
in the synthesis of pharmaceuticals and agrochemicals.[1] Its chemical structure, featuring two
fluorine atoms and a nitro group on a benzene ring, imparts unique reactivity for various
organic transformations.[1][2]

Table 1: Chemical Identifiers
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Identifier

Value

Chemical Name

2,5-Difluoronitrobenzene

Synonyms 1,4-Difluoro-2-nitrobenzene[1][3]

CAS Number 364-74-9[1][3]

EC Number 206-663-4[3][4]

Molecular Formula CeH3F2NO2[1][5]

Molecular Weight 159.09 g/mol [1][5]

InChl Key XNJAYQHWXYJIBBD-UHFFFAOY SA-N[4]

Table 2: Physical and Chemical Properties

Property Value

Appearance Light yellow to brown clear liquid[1][3][5]
Odor Benzene-like[6]

Melting Point -11.7 °C[2][3]

Boiling Point 206.5 °C[2][3]

Density 1.467 g/mL at 25 °C[2][3]

Flash Point 90 °C (194 °F) - closed cup[3][5]

Water Solubility

Insoluble[7]

Refractive Index

n20/D 1.509[2]

Hazard Identification and Classification

2,5-Difluoronitrobenzene is classified as a hazardous substance. It is a combustible liquid

and is harmful if swallowed, in contact with skin, or inhaled. It is also suspected of causing

genetic defects and may cause damage to organs through prolonged or repeated exposure.[3]

[5]L8]
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid[3][5]
. H302: Harmful if swallowed[3]
Acute Toxicity, Oral 4
[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[3]
) ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation 2 5]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[3][5]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects[5][8]
» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or

(Repeated Exposure)

repeated exposure[8]

NFPA 704 Diamond (for the similar isomer 2,4-Difluoronitrobenzene):

o Health (Blue): 2 - Intense or continued but not chronic exposure could cause temporary

incapacitation or possible residual injury.[3]

o Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur.[3]

« Instability (Yellow): O - Normally stable, even under fire exposure conditions, and is not

reactive with water.[3]
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Experimental Protocols
Protocol for Safe Handling and Use

This protocol outlines the essential steps for handling 2,5-Difluoronitrobenzene in a laboratory

setting.
e Pre-Handling Assessment:

o Confirm availability and functionality of safety equipment: chemical fume hood, eyewash
station, and safety shower.

o Review the complete manufacturer's SDS.
o Ensure all personnel are trained on the specific hazards of the chemical.
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.[6] Ensure gloves are inspected for integrity before use.

o Respiratory Protection: All handling of volatile or aerosol-generating procedures must be
conducted in a certified chemical fume hood. If a fume hood is not available, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
cartridge for organic vapors.[6][9]

e Handling Procedure:

Conduct all work in a well-ventilated area, preferably a chemical fume hood.[6]

[¢]

[e]

Avoid contact with skin, eyes, and clothing.[3][6]

o

Avoid inhalation of vapor or mist.[3][10]

[¢]

Keep away from sources of ignition, including heat, sparks, and open flames.[6][10]
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o Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.

[61[9]
o Keep the container tightly closed when not in use.[3][6]

o Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[3]
o Decontaminate all equipment used.

o Dispose of waste, including contaminated PPE, as hazardous waste in accordance with
local, state, and federal regulations.

Protocol for Accidental Release

This protocol provides a step-by-step guide for managing a spill of 2,5-Difluoronitrobenzene.
e Immediate Response:

o Evacuate personnel from the immediate spill area.

o Ensure the area is well-ventilated.

o Remove all sources of ignition.[6]
e Containment and Cleanup:

o Wear the appropriate PPE as described in Protocol 3.1.

o Contain the spillage to prevent further spread. Use a non-combustible absorbent material
such as sand, earth, diatomaceous earth, or vermiculite.[3]

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,
and closed container for disposal.[6]

o Do not let the product enter drains or waterways.[3][6]

e Decontamination:
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o Clean the spill area thoroughly with soap and water.

o Dispose of all contaminated materials as hazardous waste.

Emergency Procedures and Logical Workflows
First Aid Measures

The following diagram illustrates the decision-making process for first aid following exposure to

2,5-Difluoronitrobenzene.

Exposure to 2,5-Difluoronitrobenzene

Skin Contact Ingestion

Inhalation Eye Contact

Move to fresh air. Wash off with soap and plenty of water. Rinse cautiously with water for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses, if present and easy. Rinse mouth with water.

Consult a physician.
Show the Safety Data Sheet.

Click to download full resolution via product page
Caption: First aid decision workflow for exposure.

Firefighting Response Logic

This diagram outlines the logical steps for responding to a fire involving 2,5-
Difluoronitrobenzene.
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Fire Involving 2,5-Difluoronitrobenzene

f containers are exposed

Assess Situation
(Size, Location, Hazards)

Use water spray to cool
unopened containers

\

Select Suitable Extinguishing Media Wear Full Protective Gear and
(Water Spray, Foam, Dry Chemical, CO2) Self-Contained Breathing Apparatus (SCBA)

Do NOT use a solid water stream =R )
as it may scatter and spread the fire. SRS

Click to download full resolution via product page

Caption: Logical workflow for firefighting response.

Toxicological and Ecological Information
Toxicological Summary

The toxicological properties of 2,5-Difluoronitrobenzene have not been thoroughly
investigated.[3] However, available data and classifications indicate significant health risks.

Acute Effects: The compound is harmful if swallowed, inhaled, or absorbed through the skin.
[3] It causes irritation to the skin, eyes, and respiratory system.[3]

Chronic Effects: It is suspected of causing genetic defects and may cause damage to organs
through prolonged or repeated exposure.[5][8]

Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[3]
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Ecological Information

There is no specific data available regarding the ecological effects of 2,5-

Difluoronitrobenzene.[3] However, due to its hazardous nature, release into the environment

should be avoided. Prevent the product from entering drains, waterways, or soil.[3]

Storage and Disposal
Storage

Store in a cool, dry, and well-ventilated place.[3][6]
Keep the container tightly closed.[3]

Store away from incompatible materials, such as strong oxidizing agents and strong bases.
[11]

Keep away from heat, sparks, and open flames.[6]

Store locked up.[3]

Disposal

Dispose of this chemical and its container as hazardous waste.
Offer surplus and non-recyclable solutions to a licensed disposal company.
Do not dispose of it with household waste or allow it to reach the sewage system.

Contaminated packaging should be disposed of in the same manner as the product. All
disposal practices must be in compliance with all Federal, State/Provincial, and local laws
and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Difluoronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216864#material-safety-data-sheet-msds-for-2-5-
difluoronitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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